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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physicochemical properties of
butylcyclooctane, specifically its boiling point and density. The information herein is compiled
to support research and development activities where this compound may be utilized.

Quantitative Data Summary

The physical properties of butylcyclooctane are summarized in the table below, providing a
clear comparison of available data.

Property Value Source
Boiling Point 217 °C Stenutz
Boiling Point (Rough Estimate) 232.3 °C LookChem[1]
Density 0.826 g/mL Stenutz[2]
Density 0.8260 g/mL LookChem([1]

Experimental Protocols

While specific experimental protocols for the determination of butylcyclooctane's properties
are not detailed in the available literature, standard methodologies for alkylcycloalkanes are
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applicable. The following sections describe general procedures for determining boiling point
and density.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Common methods for determining the boiling point of organic compounds include
simple distillation and the Thiele tube method.[3][4]

» Simple Distillation Method: This method is suitable when a sufficient quantity of the sample
(typically >5 mL) is available.[3][4] The liquid is heated in a distillation flask equipped with a
condenser and a thermometer. The thermometer bulb should be positioned so that it is fully
immersed in the vapor phase to ensure an accurate reading of the boiling point. The
temperature at which the liquid actively boils and the vapor temperature remains constant is
recorded as the boiling point.[4]

e Thiele Tube Method: This micro-method is ideal for small sample volumes.[4] A small amount
of the sample is placed in a fusion tube, and a capillary tube, sealed at one end, is inverted
into the liquid. The fusion tube is attached to a thermometer and heated in a Thiele tube
containing a high-boiling point oil. As the temperature rises, a stream of bubbles will emerge
from the capillary tube. The heat is then removed, and the temperature at which the liquid
just begins to enter the capillary tube upon cooling is recorded as the boiling point.[4]

Determination of Density

Density is the mass per unit volume of a substance. For liquids like butylcyclooctane, a
common and accurate method involves the use of a vibrating-tube densimeter.

 Vibrating-Tube Densitometry: This technique measures the oscillation period of a U-shaped
tube filled with the sample liquid. The density of the liquid is directly related to the oscillation
period. The instrument is typically calibrated using fluids of known density, such as dry air
and pure water, at various temperatures and pressures. This method allows for precise
density measurements over a range of temperatures and pressures.

Logical Workflow for Property Determination
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The following diagram illustrates a generalized workflow for the characterization of a liquid
organic compound's physical properties.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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